Cas no 1210719-39-3 (N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide)

• Product Name: N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide
• CAS No: 1210719-39-3
• MF: C₁₉H₂₀ClN₃OS
• MW: 373.89960193634
• CID: 6113367
• PubChem ID: 45917714
• Update Time: 2025-10-29

N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1210719-39-3
• AKOS008146329
• Z787557038
• EN300-26622946
• N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide
• N-{5-[(3-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-1-(PROP-2-YN-1-YL)PIPERIDINE-4-CARBOXAMIDE

• Inchi： 1S/C19H20ClN3OS/c1-2-8-23-9-6-15(7-10-23)18(24)22-19-21-13-17(25-19)12-14-4-3-5-16(20)11-14/h1,3-5,11,13,15H,6-10,12H2,(H,21,22,24)
• InChI Key： ZPRFPVADUVQIPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=CN=C(NC(C2CCN(CC#C)CC2)=O)S1

Computed Properties

• Exact Mass: 373.1015611g/mol
• Monoisotopic Mass: 373.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide

N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide: A Comprehensive Overview

N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide, commonly referenced by its CAS number 1210719-39-3, is a sophisticated organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique properties and potential for innovative applications. Recent advancements in synthetic chemistry have enabled more efficient methods for its production, making it more accessible for research and industrial use.

The molecular structure of N-[5-(3-chlorophenylmethyl)-1,3-thiazol-2-yl]-propargylpiperidinecarboxamide is characterized by a thiazole ring system, which is a heterocyclic aromatic compound containing sulfur and nitrogen atoms. This structural feature contributes to its stability and reactivity under various chemical conditions. The presence of the propargyl group (propargylic amine) further enhances its functional versatility, allowing for interactions with a wide range of biological targets. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting specific enzymes and receptors.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, making it a candidate for the development of novel therapeutic agents. For instance, recent findings suggest that it exhibits selective inhibition of certain kinases, which are critical in the progression of various diseases such as cancer and inflammatory disorders. These studies underscore the importance of understanding the compound's pharmacokinetic properties to optimize its bioavailability and efficacy.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to interact with plant metabolites has led to exploratory studies on its potential as a growth regulator or pest control agent. Field trials conducted under controlled conditions have shown promising results, indicating that it could be a sustainable alternative to conventional chemical pesticides. However, further research is required to assess its environmental impact and ensure compliance with safety standards.

The synthesis of N-[5-(3-chlorophenylmethyl)-1,3-thiazol-2-yl]-propargylic piperidine carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity. These developments have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

From an analytical standpoint, the compound's structural complexity necessitates advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular integrity and purity, ensuring that it meets rigorous quality control standards. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and reactivity patterns.

In conclusion, N-[5-(3-chlorophenylmethyl)-1,3-thiazol-2-yll-propargylic piperidine carboxamide represents a versatile platform for exploring new chemical entities with diverse functional applications. Its unique combination of structural features and reactivity makes it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new dimensions of its utility, this compound is poised to play a pivotal role in shaping future advancements across multiple scientific disciplines.